2-Amino-1-cyclopentylethan-1-ol hydrochloride
Overview
Description
2-Amino-1-cyclopentylethan-1-ol hydrochloride (2-ACP-HCl) is a cyclic amino alcohol that has been studied for its potential applications in biochemistry, pharmacology and drug discovery. It is a white crystalline solid that is soluble in water and ethanol and has a molecular weight of 226.7 g/mol. 2-ACP-HCl is a chiral compound and has been used in a variety of research and laboratory experiments.
Scientific Research Applications
Gelation Properties in Organic Solvents
Research conducted by Xie et al. (2009) explored the properties of cyclo(L-Tyr-L-Lys) and its ε-amino derivatives, which are related to 2-amino-1-cyclopentylethan-1-ol hydrochloride. They found that these compounds enable the gelation of several polar organic solvents and form robust thermoreversible hydrogels, demonstrating their potential in material science and drug delivery systems (Xie, Zhang, Ye, & Feng, 2009).
Photodimerization in Aqueous Solution
Wang, Yuan, and Macartney (2006) studied the photodimerization of 2-aminopyridine hydrochloride, which is structurally related to 2-amino-1-cyclopentylethan-1-ol hydrochloride. They discovered that in the presence of cucurbit[7]uril, this compound undergoes a stereoselective photodimerization reaction in aqueous solution, suggesting applications in photochemistry and molecular engineering (Wang, Yuan, & Macartney, 2006).
Synthesis of Aminocyclooctanediol
Karavaizoglu and Salamci (2020) conducted research on the synthesis of various aminocyclitols, including 2-amino-4-chlorocyclooctanediol, using 2-azidocyclooct-3-en-1-ol as a key compound. Their work provides insights into synthetic methods that could potentially apply to the synthesis of related compounds like 2-amino-1-cyclopentylethan-1-ol hydrochloride (Karavaizoglu & Salamci, 2020).
Synthesis of N-Tosyl Aziridines
Research by Bieber and de Araújo (2002) involved the synthesis of N-tosyl aziridines from 2-amino alcohols, which is relevant to 2-amino-1-cyclopentylethan-1-ol hydrochloride as it falls under the category of 2-amino alcohols. Their methods offer a straightforward approach to converting 2-amino alcohols to N-tosyl aziridines, potentially applicable in organic synthesis and pharmaceuticals (Bieber & de Araújo, 2002).
properties
IUPAC Name |
2-amino-1-cyclopentylethanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c8-5-7(9)6-3-1-2-4-6;/h6-7,9H,1-5,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHDCVMBMAOXRMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(CN)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-cyclopentylethan-1-ol hydrochloride | |
CAS RN |
76066-17-6 |
Source
|
| Record name | 2-amino-1-cyclopentylethan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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